Cas no 54352-47-5 (Isoadiantone)
Isoadiantone structure
Product Name:Isoadiantone
CAS No:54352-47-5
MF:C29H48O
MW:412.690829277039
CID:1058078
Update Time:2025-04-20
Isoadiantone Chemical and Physical Properties
Names and Identifiers
-
- Isoadiantone
- 1-[(3R,3aS,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysen-3-yl]ethanone
- 30-Normoretan-22-one
- Isoadianton
- Isoadiantone100µg
- (21beta)-A'-Neo-30-norgammaceran-22-one
-
- Inchi: 1S/C29H48O/c1-19(30)20-11-16-26(4)21(20)12-17-28(6)23(26)9-10-24-27(5)15-8-14-25(2,3)22(27)13-18-29(24,28)7/h20-24H,8-18H2,1-7H3/t20-,21-,22-,23+,24+,26-,27-,28+,29+/m0/s1
- InChI Key: DCBAVUVLEYSTPU-ZTPVQENVSA-N
- SMILES: O=C(C)[C@@H]1CC[C@@]2(C)[C@H]1CC[C@]1(C)[C@@H]2CC[C@@H]2[C@@]3(C)CCCC(C)(C)[C@@H]3CC[C@@]12C
Computed Properties
- Exact Mass: 412.37100
Experimental Properties
- Density: 0.970±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 232-234 ºC (methanol )
- Solubility: Insuluble (1.6E-5 g/L) (25 ºC),
- PSA: 17.07000
- LogP: 8.06690
Isoadiantone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TargetMol Chemicals | T27631-5 mg |
Isoadiantone |
54352-47-5 | 98% | 5mg |
¥ 7,000 | 2023-07-11 | |
| TargetMol Chemicals | T27631-5mg |
Isoadiantone |
54352-47-5 | 98% | 5mg |
¥ 7000 | 2023-09-15 | |
| TargetMol Chemicals | T27631-25mg |
Isoadiantone |
54352-47-5 | 25mg |
¥ 10600 | 2024-07-20 |
Isoadiantone Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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